Cas no 107770-91-2 (1,2,4,5-Benzenetetrol, tetraacetate)

• Product Name: 1,2,4,5-Benzenetetrol, tetraacetate
• CAS No: 107770-91-2
• MF: C₁₄H₁₄O₈
• MW: 310.256165027618
• CID: 1184281
• PubChem ID: 71334628
• Update Time: 2025-04-20

1,2,4,5-Benzenetetrol, tetraacetate Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetrol, tetraacetate
• acetic acid,benzene-1,2,4,5-tetrol
• Acetic acid--benzene-1,2,4,5-tetrol (4/1)
• 107770-91-2
• DTXSID50762722

• Inchi： 1S/C14H14O8/c1-7(15)19-11-5-13(21-9(3)17)14(22-10(4)18)6-12(11)20-8(2)16/h5-6H,1-4H3
• InChI Key： LVGRBFDLIDYLOF-UHFFFAOYSA-N
• SMILES： CC(OC1C(OC(=O)C)=CC(OC(=O)C)=C(OC(=O)C)C=1)=O

Computed Properties

• Exact Mass: 382.11112613g/mol
• Monoisotopic Mass: 382.11112613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives